Cas no 1158738-88-5 (1-(butylsulfonyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(butylsulfonyl)piperidin-4-amine hydrochloride
• CAS No: 1158738-88-5
• MF: C₉H₂₁ClN₂O₂S
• MW: 256.793240308762
• CID: 4561189
• Update Time: 2025-10-28

1-(butylsulfonyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(butylsulfonyl)piperidin-4-amine hydrochloride
• 1-(butane-1-sulfonyl)piperidin-4-amine hydrochloride

• Inchi： 1S/C9H20N2O2S.ClH/c1-2-3-8-14(12,13)11-6-4-9(10)5-7-11;/h9H,2-8,10H2,1H3;1H
• InChI Key： XMVGZQKPFHNJGS-UHFFFAOYSA-N
• SMILES： N1(S(CCCC)(=O)=O)CCC(N)CC1.[H]Cl

Additional information on 1-(butylsulfonyl)piperidin-4-amine hydrochloride

1-(Butylsulfonyl)piperidin-4-amine Hydrochloride (CAS 1158738-88-5): A Comprehensive Overview

1-(Butylsulfonyl)piperidin-4-amine hydrochloride (CAS 1158738-88-5) is a specialized organic compound that has gained significant attention in pharmaceutical and chemical research. This piperidine derivative, characterized by its butylsulfonyl and amine hydrochloride functional groups, serves as a valuable intermediate in medicinal chemistry. Researchers frequently search for "1-(butylsulfonyl)piperidin-4-amine hydrochloride synthesis" or "CAS 1158738-88-5 applications," reflecting its growing importance in drug discovery programs.

The molecular structure of 1-(butylsulfonyl)piperidin-4-amine HCl combines a piperidine ring with a sulfonamide linkage, making it particularly interesting for developing bioactive molecules. Recent trends in pharmaceutical research show increased interest in "piperidine-based drug candidates" and "sulfonamide derivatives in medicine," areas where this compound shows considerable potential. Its hydrochloride salt form enhances stability and solubility, crucial factors for pharmaceutical applications.

From a chemical perspective, 1-(butylsulfonyl)piperidin-4-amine hydrochloride demonstrates unique physicochemical properties. The butylsulfonyl group contributes to its lipophilicity, while the protonated amine enhances water solubility. This balance makes it valuable for optimizing drug-like properties in lead compounds. Analytical techniques such as HPLC analysis of 1158738-88-5 and "characterization of piperidine derivatives" are common search queries related to quality control of this material.

In pharmaceutical applications, CAS 1158738-88-5 serves as a key building block for various therapeutic agents. The pharmaceutical industry shows growing interest in "piperidine scaffolds in CNS drugs" and "sulfonamide-containing pharmaceuticals," both relevant to this compound. Its structural features make it particularly suitable for developing molecules targeting neurological disorders, with researchers often investigating "1-(butylsulfonyl)piperidin-4-amine biological activity."

The synthesis of 1-(butylsulfonyl)piperidin-4-amine HCl typically involves multi-step organic transformations. Current literature searches reveal interest in "green chemistry approaches to piperidine derivatives" and "optimized routes for sulfonamide synthesis," reflecting the evolving methodologies in producing this compound. The hydrochloride salt formation represents a critical final step that ensures product stability and consistent quality.

Quality control of CAS 1158738-88-5 requires rigorous analytical verification. Modern laboratories employ advanced techniques, with researchers frequently searching for "spectroscopic data for 1-(butylsulfonyl)piperidin-4-amine" and "HPLC methods for piperidine derivatives." These analytical procedures ensure the compound meets the stringent purity requirements for pharmaceutical applications, typically exceeding 98% purity.

Market trends indicate growing demand for specialized intermediates like 1-(butylsulfonyl)piperidin-4-amine hydrochloride. Industry reports highlight increasing searches for "pharmaceutical intermediates market growth" and "custom synthesis of heterocyclic compounds." The compound's versatility makes it valuable for contract research organizations and drug discovery programs worldwide, particularly in developing novel therapeutic agents.

Storage and handling of 1-(butylsulfonyl)piperidin-4-amine HCl require standard laboratory precautions. Proper storage conditions are frequently searched as "stability of amine hydrochloride salts" and "handling sulfonamide compounds." The material typically remains stable under recommended storage conditions, protected from moisture and extreme temperatures to maintain its chemical integrity.

Future research directions for CAS 1158738-88-5 include exploration of its potential in new therapeutic areas. Emerging search trends show interest in "piperidine derivatives in precision medicine" and "targeted drug delivery systems." The compound's modular structure allows for diverse chemical modifications, making it a versatile scaffold for medicinal chemistry programs addressing various disease targets.

In conclusion, 1-(butylsulfonyl)piperidin-4-amine hydrochloride represents an important chemical entity in modern pharmaceutical research. Its unique structural features and versatility continue to generate interest, as evidenced by search trends for "piperidine-based drug discovery" and "sulfonamide medicinal chemistry." As research advances, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents.